methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate

• IUPAC Name: methyl 2-[[6-[(2-pyridin-2-ylsulfanylacetyl)amino]-1,3-benzothiazol-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C17H15N3O3S3/c1-23-16(22)10-25-17-20-12-6-5-11(8-13(12)26-17)19-14(21)9-24-15-4-2-3-7-18-15/h2-8H,9-10H2,1H3,(H,19,21)
• InChI Key: OQKVSTNPUQMVDO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=NC2=C(S1)C=C(C=C2)NC(=O)CSC3=CC=CC=N3
• Molecular Formula: C17H15N3O3S3
• Molecular Weight: 405.5 g/mol

Description

Methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate, also known as MPTA, is a synthetic compound that has been used in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cellular processes. methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate has been shown to inhibit the activity of histone deacetylases, which are involved in gene expression regulation, as well as the activity of thioredoxin reductase, which is involved in redox signaling pathways.
Biochemical and Physiological Effects
methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cell proliferation, and the modulation of redox signaling pathways. methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate in lab experiments is its high selectivity for certain enzymes and proteins, which allows for specific targeting of cellular processes. However, one limitation is its potential toxicity, which requires careful consideration when using methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate in in vitro and in vivo experiments.

Future Directions

For the use of methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate include further exploration of its potential as an anticancer agent, as well as its use in the study of redox signaling pathways and protein-protein interactions. Additionally, the development of methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate derivatives with improved selectivity and reduced toxicity could lead to new applications in various fields.
In conclusion, methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate is a synthetic compound with potential applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for its use have been discussed in this paper. Further research is needed to fully understand the potential of methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate in various fields.

Synthesis Methods

Methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate is synthesized through a multistep process involving the reaction of 2-bromo-1,3-benzothiazole with 2-mercaptopyridine, followed by acetylation and methylation reactions. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

Methyl [(6-{[(2-pyridinylthio)acetyl]amino}-1,3-benzothiazol-2-yl)thio]acetate has been used in various scientific research applications, including as a fluorescent probe for imaging mitochondrial oxidative stress, as a potential anticancer agent, and as a tool to study protein-protein interactions.